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Compound of Interest

Compound Name: 5-Bromo-2-Methoxycinnamic Acid

CAS No.: 40803-53-0

Cat. No.: B1268998

Get Quote

An In-depth Technical Guide to the Melting Point of 5-Bromo-2-Methoxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the melting point of 5-Bromo-2-
methoxycinnamic acid, a critical physicochemical parameter for compound identification,

purity assessment, and quality control in research and development. Beyond presenting the

established melting point value, this document delves into the underlying principles governing

phase transitions, the factors that influence melting behavior, and a detailed, field-proven

protocol for its accurate determination. By integrating theoretical knowledge with practical

application, this guide serves as an essential resource for scientists working with this and

similar crystalline organic compounds.

Compound Identification and Physicochemical
Properties
5-Bromo-2-methoxycinnamic acid is a substituted cinnamic acid derivative used as a

versatile building block and intermediate in the synthesis of more complex molecules.[1]
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Accurate characterization begins with its fundamental identifiers and properties.

Table 1: Compound Identification and Key Properties

Parameter Value Source(s)

IUPAC Name

(E)-3-(5-bromo-2-

methoxyphenyl)prop-2-enoic

acid

CAS Number 40803-53-0 [1][2]

Molecular Formula C₁₀H₉BrO₃ [1][2]

Molecular Weight 257.08 g/mol [1][2]

Physical Form Powder [2]

Melting Point 224-227 °C [2]

Boiling Point 382 °C (Predicted) [2]

Density 1.555 g/cm³ (Predicted) [2]

The Scientific Basis of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this is a sharp, well-defined temperature where the solid and

liquid phases exist in equilibrium.[3] The energy supplied during melting, known as the heat of

fusion, is used to overcome the intermolecular forces holding the molecules in a fixed crystal

lattice, rather than increasing the substance's temperature.

The melting point is intrinsically linked to the compound's molecular structure and the strength

of its intermolecular forces.[4][5] Key influencing factors include:

Intermolecular Forces: Stronger forces, such as hydrogen bonding and dipole-dipole

interactions, require more energy to overcome, resulting in a higher melting point.[3][6][7][8]

As a carboxylic acid, 5-Bromo-2-methoxycinnamic acid can form strong hydrogen-bonded

dimers, contributing significantly to its relatively high melting point.
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Molecular Size and Shape: Larger molecules generally have higher melting points due to

increased van der Waals forces.[4][6] Molecular symmetry also plays a crucial role;

symmetrical molecules can pack more efficiently and tightly into a crystal lattice,

strengthening intermolecular interactions and raising the melting point.[6][8]

Presence of Impurities: This is the most critical factor in a practical laboratory setting.

Impurities disrupt the uniform crystal lattice, weakening the intermolecular forces.[7] This

leads to two observable effects: a depression of the melting point and a broadening of the

melting point range.[6][7] A pure compound typically exhibits a sharp melting range of 1-2 °C,

whereas an impure sample will melt over a wider and lower temperature range.[7]
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Caption: Relationship between compound purity and melting point characteristics.

Experimental Protocol: Capillary Melting Point
Determination
The capillary method is the standard and most common technique for determining the melting

point of a solid organic compound.[5][9] The following protocol is a self-validating system

designed for accuracy and reproducibility.

Apparatus and Materials
Melting point apparatus (digital or oil bath-based)
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Capillary tubes (one end sealed)

Sample of 5-Bromo-2-methoxycinnamic acid

Mortar and pestle

Spatula

Long glass tube (for packing)

Thermometer (calibrated)

Step-by-Step Methodology
Sample Preparation:

Drying: Ensure the sample is completely dry. Solvents like water can act as impurities and

depress the melting point.[10] If necessary, dry the sample in a desiccator or vacuum

oven.

Grinding: The sample must be a fine, homogeneous powder to ensure efficient and

uniform heat transfer.[9] Use a clean mortar and pestle to gently grind any coarse crystals.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the

powdered sample. A small amount of solid will enter the tube.[10][11]

Packing the Sample: Turn the tube sealed-end-down and tap it gently on a hard surface to

move the solid to the bottom. To achieve tight packing, drop the capillary tube through a

long glass tube (approx. 1 meter) onto the benchtop several times.[9][10] The final packed

sample height should be 2-3 mm. A larger sample size will result in an artificially broad

melting range.[10][11]

Melting Point Measurement:

Apparatus Setup: Place the packed capillary tube into the heating block or bath of the

melting point apparatus.[10] Ensure the tube is positioned correctly next to the

thermometer or temperature sensor.
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Rapid Preliminary Measurement (Optional but Recommended): To save time, perform a

quick determination by heating the sample at a fast rate (e.g., 10-20 °C per minute).[9][11]

This will provide an approximate melting temperature. Allow the apparatus to cool

significantly before the next step.

Accurate Measurement: Using a fresh, new sample, set the apparatus to heat rapidly to a

temperature about 15-20 °C below the approximate melting point found in the preliminary

run.[10][11]

Controlled Heating: Once this temperature is reached, reduce the heating rate to 1-2 °C

per minute.[10][11] A slow heating rate is crucial for allowing the sample and the

thermometer to be in thermal equilibrium, ensuring an accurate reading.

Observation and Recording: Observe the sample closely through the magnifying eyepiece.

Record two temperatures:

T₁ (Onset of Melting): The temperature at which the first drop of liquid appears in the

solid.[11]

T₂ (Complete Melting): The temperature at which the last solid crystal disappears, and

the sample is a clear, transparent liquid.[11]

Reporting: The melting point is reported as the range from T₁ to T₂. For 5-Bromo-2-
methoxycinnamic acid, a pure sample should melt within the literature range of 224-227

°C.[2]

Post-Measurement:

Allow the apparatus to cool before removing the capillary tube.

Dispose of the used capillary tube properly. Never reuse a capillary tube, as

decomposition of the sample may have occurred.
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Caption: Experimental workflow for capillary melting point determination.
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Synthesis Context and Purity Considerations
The purity of 5-Bromo-2-methoxycinnamic acid is directly related to its synthesis and

purification methods. Cinnamic acids are commonly synthesized via reactions such as the

Perkin reaction, Knoevenagel-Doebner condensation, or Claisen condensation.[12] These

reactions may involve starting materials like 5-bromo-2-methoxybenzaldehyde and malonic

acid. Incomplete reactions or side-products, such as unreacted starting materials or isomeric

byproducts, can introduce impurities.

For example, the synthesis of a related precursor, 2-bromo-5-methoxybenzoic acid, involves

the bromination of m-methoxybenzoic acid.[13] Residual reagents or incorrectly positioned

bromo-isomers from this step could persist through the synthesis of the final cinnamic acid

product.

Therefore, if an experimentally determined melting point is found to be significantly lower and

broader than the 224-227 °C range, it is a strong indicator of sample impurity. In such cases,

purification via recrystallization is necessary to remove contaminants and obtain a product

suitable for further use. A sharp melting point within the expected range after purification serves

as a validation of the compound's increased purity.

Conclusion
The melting point of 5-Bromo-2-methoxycinnamic acid is a fundamental property reported as

224-227 °C.[2] This value is not merely a physical constant but a sensitive indicator of sample

purity. Accurate determination requires a meticulous experimental technique, primarily the

capillary method, with careful attention to sample preparation and heating rate. For researchers

in drug development and chemical synthesis, a proper understanding and execution of melting

point determination are indispensable for verifying the identity and ensuring the quality of their

materials, forming the bedrock of reliable and reproducible scientific outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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